![molecular formula C19H16ClNO3 B5609398 3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde oxime](/img/structure/B5609398.png)
3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde oxime" is a compound with a complex structure involving various functional groups. Its properties and interactions are of interest in the field of organic chemistry.
Synthesis Analysis
The synthesis of compounds similar to "this compound" typically involves multistep organic reactions. A study by He et al. (2013) describes the synthesis of related compounds, showcasing techniques that might be applicable to the synthesis of our compound of interest (He et al., 2013).
Molecular Structure Analysis
Molecular structure analysis often involves spectroscopic techniques. Özay et al. (2013) used methods like NMR, IR, and X-ray analysis to determine the structure of a similar compound (Özay et al., 2013). These techniques are crucial for elucidating the detailed structure of complex organic molecules.
Chemical Reactions and Properties
Chemical reactions and properties of such molecules depend on their functional groups. Kaya et al. (2018) explored the chemical and physicochemical properties of benzaldehyde oxime derivatives, which could provide insights into the behavior of our compound under various conditions (Kaya et al., 2018).
Physical Properties Analysis
The physical properties like solubility, melting point, and crystalline structure are essential for understanding the compound's behavior in different environments. The study by Li and Ge (2011) on a related compound provides insights into these aspects through crystallographic analysis (Li & Ge, 2011).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are key for practical applications. Dey et al. (2017) conducted a study on oxime ether derivatives, offering valuable information on chemical behaviors that could be relevant to our compound of interest (Dey et al., 2017).
properties
IUPAC Name |
(NE)-N-[[3-chloro-5-methoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO3/c1-23-18-10-13(11-21-22)9-17(20)19(18)24-12-15-7-4-6-14-5-2-3-8-16(14)15/h2-11,22H,12H2,1H3/b21-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTXYVLSSIMLJQ-SRZZPIQSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=NO)Cl)OCC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=CC(=C1)/C=N/O)Cl)OCC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.